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Introduction
Oxidized linoleic acid metabolites (OXLAMs) are a class of lipid mediators derived from the

enzymatic or non-enzymatic oxidation of linoleic acid, the most abundant polyunsaturated fatty

acid in the human diet[1]. These metabolites, including hydroxy-octadecadienoic acids

(HODEs) and oxo-octadecadienoic acids (oxoODEs), are implicated in a wide range of

physiological and pathological processes such as inflammation, cardiovascular disease, and

chronic pain[1][2]. Accurate quantification of OXLAMs in biological matrices is crucial for

understanding their roles in disease and for the development of novel therapeutics.

This application note provides a detailed protocol for the sensitive and specific quantification of

various OXLAMs in plasma using liquid chromatography-tandem mass spectrometry (LC-

MS/MS) with Linoleic acid-d5 as an internal standard. The use of a stable isotope-labeled

internal standard is critical for correcting for variability during sample preparation and analysis,

ensuring high accuracy and precision[3].

Signaling Pathway of Linoleic Acid Oxidation
Linoleic acid is metabolized via several enzymatic pathways, including those involving

cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) enzymes, as
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well as through non-enzymatic auto-oxidation[3]. These pathways lead to the formation of a

diverse array of bioactive OXLAMs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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